Cas no 654054-57-6 (2,9-Dimethyl-1,10-phenanthroline hydrate)

• Product Name: 2,9-Dimethyl-1,10-phenanthroline hydrate
• CAS No: 654054-57-6
• Molecular Formula: C₁₄H₁₄N₂O
• Molecular Weight: 226.273763179779
• CID: 961846
• PubChem ID: 24847471

2,9-Dimethyl-1,10-phenanthroline hydrate Properties

Names and Identifiers

• neocuproine hydrate
• Neocuproine hydrate, 99%
• SCHEMBL229136
• MFCD23140843
• 2,9-Dimethyl-1,10-phenanthroline hydrate (1:1)
• Neocuproine hemihydrate, for spectrophotometric det. of Cu, >=99.0%
• DB-226887
• 2,9-Dimethyl-1,10-phenanthroline hydrate
• 654054-57-6
• 2,9-Dimethyl-1,10-phenanthroline xhydrate
• AKOS024348861
• 2,9-DIMETHYL-1,10-PHENANTHROLINE HEMIHYDRATE
• 2,9-dimethyl-1,10-phenanthroline;hydrate
• 174721-04-1

• MDL： MFCD00149306
• InChIKey： MFZBSWSCIWCRKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12N2.H2O/c1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9;/h3-8H,1-2H3;1H2
• SMILES： CC1=NC2=C(C=C1)C=CC3=C2N=C(C=C3)C.O

Computed Properties

• Exact Mass: 226.110613074g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 226.110613074g/mol
• Heavy Atom Count: 17
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Solubility: methanol: soluble50mg/mL, clear, colorless to dark yellow